Cas no 5221-53-4 (Dimethrimol)

• Product Name: Dimethrimol
• CAS No: 5221-53-4
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 368643
• PubChem ID: 329755241
• Update Time: 2025-11-06

Dimethrimol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5-butyl-2-(dimethylamino)-6-methyl-
• 5-butyl-2-(dimethylamino)-6-methyl-1H-pyrimidin-4-one
• Dimethirimol
• 2-dimethylamino-4-methyl-5-n-butyl-6-hydroxypyrimidine
• 2-dimethylamino-6-methyl-5-n-butyl-4-hydroxy-pyrimidine
• 4(1H)-Pyrimidinone,5-butyl-2-(dimethylamino)-6-methyl
• 5-butyl-2-dimethylamino-6-methyl-3H-pyrimidin-4-one
• 5-Butyl-2-dimethylamino-6-methylpyrimidin-4-ol
• 5-butyl-Z-dimethylamino-4-hydroxy-6-methylpyrim
• 5-n-butyl-2-dimethylamino-4-hydroxy-6-methyl pyrimidine
• Dimethirimol [BSI:ISO]
• Dimethyrimol [ISO-French]
• EINECS 226-021-7
• Melkeb
• 2-Dimethylamino-6-hydroxy-4-methyl-5-butylpyrimidine
• 5-Butyl-2-dimethylamino-4-hydroxy-6-methylpyrimidine
• NSC 263490
• PP 675
• Dimethirimol PESTANAL(R), analytical standard
• 5-Butyl-2-(dimethylamino)-6-methyl-4-pyrimidinol
• 5-n-Butyl-2-dimethylamino-4-hydroxy-6-methylpyrimidine
• DIMETHIRIMOL [MI]
• 4-Pyrimidinol, 5-butyl-2-dimethylamino-6-methyl-
• CHEMBL2288252
• 4(3H)-PYRIMIDINONE, 5-BUTYL-2-(DIMETHYLAMINO)-6-METHYL-
• Dimethyrimol
• Dimethirimol, PESTANAL(R), analytical standard
• 5-n-Butyl-2-(dimethylamino)-4-hydroxy-6-methylpyrimidine
• Methyrimol
• 4-Pyrimidinol, 5-butyl-2-(dimethylamino)-6-methyl-
• C18784
• PP-675
• NS00015272
• 5-butyl-2-(dimethylamino)-6-methyl-3,4-dihydropyrimidin-4-one
• DTXSID8041874
• 5221-53-4
• 2-Dimethylamino-4-hydroxy-5-n-butyl-6-methylpyrimidine
• SCHEMBL54527
• Dimethirimol [ISO]
• Caswell No. 128A
• BRN 0746334
• CJHXCRMKMMBYJQ-UHFFFAOYSA-N
• NSC263490
• UNII-1V1RC2A67P
• PYRIMIDINE, 5-BUTYL-2-DIMETHYLAMINO-4-HYDROXY-6-METHYL-
• 1V1RC2A67P
• 5-butyl-2-(dimethylamino)-6-methylpyrimidin-4-ol
• Q19278310
• 5-butyl-2-(dimethylamino)-4-methyl-1H-pyrimidin-6-one
• EPA Pesticide Chemical Code 228200
• 2-(Dimethylamino)-4-hydroxy-5-N-butyl-6-methylpyrimidine
• 4(1H)-Pyrimidinone, 5-butyl-2-(dimethylamino)-6-methyl-
• Milcurb
• CHEBI:81958
• NSC-263490
• WLN: T6N CNJ BN1&1 DQ E4 F1
• AKOS015892472
• 5-Butyl-2-(dimethylamino)-6-methyl-4(1H)-pyrimidinone
• 5-butyl-2-(dimethylamino)-6-methylpyrimidin-4(1H)-one
• Dimethrimol

• MDL： MFCD00129666
• Inchi： 1S/C11H19N3O/c1-5-6-7-9-8(2)12-11(14(3)4)13-10(9)15/h5-7H2,1-4H3,(H,12,13,15)
• InChI Key： CJHXCRMKMMBYJQ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(N(C)C)N1)CCCC

Computed Properties

• Exact Mass: 209.15300
• Monoisotopic Mass: 209.152812
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 44.7

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103 ºC
• Boiling Point: 348.66°C (rough estimate)
• Flash Point: 132.9°C
• Refractive Index: 1.5700 (estimate)
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 49.25000
• LogP: 1.89920
• Solubility: (25℃)

Dimethrimol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R21;R52
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Toxicity：LD50 in female rats (mg/kg): 200-400 i.p., >4000 orally (Elias)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Dimethrimol

Market Research and Analysis of Dimethrimol (5221-53-4) in Chemical-Biomedical Fields

Dimethrimol, identified by the CAS number 5221-53-4, is a compound of significant interest in the chemical-biomedical industry. This brief market research report aims to provide an in-depth analysis of the current market landscape, research advancements, and potential applications of Dimethrimol. The study is based on the latest research findings, market data, and industry trends to ensure accuracy and relevance.

The compound Dimethrimol has been extensively studied for its potential applications in various biomedical fields. Recent studies have highlighted its role in pharmacological research, particularly in the development of novel therapeutic agents. The compound exhibits unique chemical properties that make it a valuable component in drug design and synthesis processes.

Market demand for Dimethrimol is driven by its increasing use in academic research and industrial applications. Global suppliers are actively meeting this demand by optimizing production processes and ensuring high-quality standards. Procurement requirements for Dimethrimol vary across regions, with significant demand observed in North America, Europe, and Asia-Pacific markets.

To understand the market dynamics of Dimethrimol, this report employs a comprehensive research methodology that includes literature review, market trend analysis, and supplier-audience interaction assessment. The analysis reveals that the demand for Dimethrimol is expected to grow steadily due to its expanding applications in drug discovery and development.

Research findings indicate that Dimethrimol plays a crucial role in advancing biomedical technologies. Its ability to interact with biological systems at molecular levels makes it an essential tool for researchers in the field of pharmacology and medicinal chemistry. Furthermore, the compound's compatibility with various synthetic pathways enhances its utility in drug design.

In conclusion, Dimethrimol (5221-53-4) holds promising potential in the chemical-biomedical industry. As research continues to uncover new applications for this compound, its market presence is expected to grow significantly. This report underscores the importance of staying informed about the latest advancements in Dimethrimol-related research to capitalize on emerging opportunities in the market.